Cas no 1052077-25-4 (2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride)

• Product Name: 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride
• CAS No: 1052077-25-4
• MF: C₁₂H₁₈Cl₂N₂O
• MW: 277.190121173859
• MDL: MFCD07689460
• CID: 4569939
• PubChem ID: 16266959
• Update Time: 2025-11-03

2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-({4-[(dimethylamino)methyl]phenyl}methyl)acetamide hydrochloride
• 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride

• MDL： MFCD07689460
• Inchi： 1S/C12H17ClN2O.ClH/c1-15(2)9-11-5-3-10(4-6-11)8-14-12(16)7-13;/h3-6H,7-9H2,1-2H3,(H,14,16);1H
• InChI Key： NALACCVJRCDZHW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(CN(C)C)C=C1)(=O)CCl.[H]Cl

Additional information on 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride

Comprehensive Overview of 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride (CAS No. 1052077-25-4)

2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride (CAS No. 1052077-25-4) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, often referred to as a chloroacetamide derivative, has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals frequently search for CAS 1052077-25-4 to explore its synthesis, properties, and potential uses in drug development and material science.

The molecular structure of 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride includes a chloroacetamide moiety linked to a dimethylamino-substituted benzyl group. This combination imparts distinct chemical reactivity, making it valuable for designing novel bioactive molecules. Recent trends in AI-driven drug discovery and computational chemistry have increased interest in such compounds, as they serve as building blocks for small-molecule therapeutics and enzyme inhibitors.

One of the key applications of CAS 1052077-25-4 lies in its role as an intermediate in medicinal chemistry. The compound's hydrochloride salt form enhances its solubility, which is critical for biological testing and formulation development. Researchers often inquire about synthetic routes for 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride to optimize yields and purity for laboratory-scale production.

From a market perspective, the demand for high-purity 1052077-25-4 has risen alongside advancements in targeted drug delivery and precision medicine. Pharmaceutical companies and contract research organizations (CROs) seek reliable suppliers of this compound to support their R&D pipelines. Additionally, the compound's potential in neuropharmacology and receptor modulation studies aligns with current industry focus areas.

Quality control and analytical characterization are critical for 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride. Standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify identity and purity. These analytical methods ensure compliance with regulatory standards for research-grade chemicals.

Environmental and safety considerations for handling CAS 1052077-25-4 follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Researchers frequently search for MSDS/SDS for 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride to ensure safe handling practices.

In summary, 2-Chloro-N-({4-(dimethylamino)methylphenyl}methyl)acetamide Hydrochloride (CAS No. 1052077-25-4) represents a valuable tool for modern chemical and pharmaceutical research. Its structural versatility, combined with growing applications in drug discovery, positions it as a compound of ongoing interest. As scientific inquiries into molecular design and therapeutic innovation continue, this compound is likely to remain relevant in both academic and industrial settings.